Cas no 57711-50-9 (3-O-tert-Butyldimethylsilyl Cholesterol)

3-O-tert-Butyldimethylsilyl Cholesterol is a chemically modified derivative of cholesterol, where the hydroxyl group at the 3-position is protected by a tert-butyldimethylsilyl (TBDMS) ether group. This modification enhances the compound's stability, particularly under acidic or basic conditions, making it valuable in synthetic organic chemistry and sterol research. The TBDMS group also improves solubility in nonpolar solvents, facilitating purification and handling. This derivative is commonly employed as an intermediate in the synthesis of complex steroidal compounds, where selective protection of the 3-hydroxy group is required. Its robust protective group ensures minimal side reactions during multi-step transformations, offering reliability in sterol-based synthetic pathways.

3-O-tert-Butyldimethylsilyl Cholesterol structure

57711-50-9 structure

Product Name:3-O-tert-Butyldimethylsilyl Cholesterol

CAS No:57711-50-9

MF:C₃₃H₆₀OSi

MW:500.9144115448

CID:1063097

PubChem ID:12103306

Update Time:2025-06-07

3-O-tert-Butyldimethylsilyl Cholesterol Chemical and Physical Properties

Names and Identifiers

- 3-O-tert-Butyldimethylsilyl Cholesterol
- [[(3beta)-Cholest-5-en-3-yl]oxy](1,1-dimethylethyl)dimethylsilane
- 57711-50-9
- Tert-butyl-[[(8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-dimethylsilane
- Inchi： 1S/C33H60OSi/c1-23(2)12-11-13-24(3)28-16-17-29-27-15-14-25-22-26(34-35(9,10)31(4,5)6)18-20-32(25,7)30(27)19-21-33(28,29)8/h14,23-24,26-30H,11-13,15-22H2,1-10H3/t24-,26?,27+,28-,29+,30+,32+,33-/m1/s1
- InChI Key： CXIGRSVIJKSIQL-WTMXSKCQSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OC1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

Exact Mass: 500.44134307g/mol
Monoisotopic Mass: 500.44134307g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 35
Rotatable Bond Count: 8
Complexity: 775
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 0.9±0.1 g/cm3
Boiling Point: 520.2±29.0 °C at 760 mmHg
Flash Point: 281.4±14.5 °C
Solubility: Dichloromethane
Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-O-tert-Butyldimethylsilyl Cholesterol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-O-tert-Butyldimethylsilyl Cholesterol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B690980-10mg	3-O-tert-Butyldimethylsilyl Cholesterol	57711-50-9	10mg	$ 201.00	2023-04-18
TRC	B690980-100mg	3-O-tert-Butyldimethylsilyl Cholesterol	57711-50-9	100mg	$ 1596.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-504405-10mg	3-O-tert-Butyldimethylsilyl Cholesterol,	57711-50-9	10mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-504405-10 mg	3-O-tert-Butyldimethylsilyl Cholesterol,	57711-50-9	10mg	￥2,858.00	2023-07-11